Cas no 35959-60-5 (2-chloro-N-[4-(morpholine-4-sulfonyl)phenyl]acetamide)

• Product Name: 2-chloro-N-[4-(morpholine-4-sulfonyl)phenyl]acetamide
• CAS No: 35959-60-5
• MF: C₁₂H₁₅ClN₂O₄S
• MW: 318.776500940323
• MDL: MFCD02580955
• CID: 320593
• PubChem ID: 2404868
• Update Time: 2025-04-19

2-chloro-N-[4-(morpholine-4-sulfonyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-[4-(4-morpholinylsulfonyl)phenyl]-
• 2-chloro-N-(4-morpholin-4-ylsulfonylphenyl)acetamide
• 2-Chloro-N-[4-(morpholin-4-ylsulfonyl)phenyl]-acetamide
• 2-CHLORO-N-[4-(MORPHOLINE-4-SULFONYL)-PHENYL]-ACETAMIDE
• 2-chloro-N-[4-(morpholin-4-ylsulfonyl)phenyl]acetamide
• 4-[4-(2-chloro-acetylamino)-benzenesulfonyl]-morpholine
• 2-chloro-N-[4-(morpholine-4-sulfonyl)phenyl]acetamide
• Z56896313
• EN300-01633
• AKOS000115085
• CS-0451624
• DTXSID00368536
• 2-Chloro-N-(4-(morpholinosulfonyl)phenyl)acetamide
• MFCD02580955
• VS-03826
• 35959-60-5

• MDL： MFCD02580955
• Inchi： 1S/C12H15ClN2O4S/c13-9-12(16)14-10-1-3-11(4-2-10)20(17,18)15-5-7-19-8-6-15/h1-4H,5-9H2,(H,14,16)
• InChI Key： WPIYLAAPCNFQDJ-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(=CC=1)S(N1CCOCC1)(=O)=O)=O

Computed Properties

• Exact Mass: 318.04400
• Monoisotopic Mass: 318.044105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.1
• XLogP3: 0.5

Experimental Properties

• Density: 1.447
• Refractive Index: 1.601
• PSA: 84.09000
• LogP: 1.97650